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Compound of Interest

Compound Name: BMS-262084

Cat. No.: B1667191

For immediate use by researchers, scientists, and drug development professionals.

This document provides crucial safety information and procedural guidance for the proper
disposal of BMS-262084, a potent and selective irreversible inhibitor of factor Xla. Due to the
absence of a specific Safety Data Sheet (SDS) for this research compound, the following
procedures are based on general best practices for handling potent, biologically active small
molecules and compounds of the azetidinone class. A thorough risk assessment should be
conducted by qualified personnel before handling and disposal.

Chemical and Physical Properties

While a comprehensive official dataset for BMS-262084 is not publicly available, the following
information has been compiled from scientific literature.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1667191?utm_src=pdf-interest
https://www.benchchem.com/product/b1667191?utm_src=pdf-body
https://www.benchchem.com/product/b1667191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data

Chemical Name BMS-262084

Molecular Formula C20H24N40Oa4

Molecular Weight 398.43 g/mol

Chemical Class 4-carboxy-2-azetidinone

K Biological Activit Potent, selective, and irreversible inhibitor of
nown Biological Activi
d Y factor Xla; exhibits antithrombotic effects.[1][2]

Solubility Soluble in DMSO.[1]

Store at -20°C for short-term and -80°C for long-

Storage
term storage.[1]

Standard Operating Procedure for Disposal

The following step-by-step protocol is a general guideline. All procedures must be in strict
accordance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves.
o Given the potent biological activity, consider double-gloving.
2. Decontamination:
e There is no established specific decontamination protocol for BMS-262084.
» For minor spills on surfaces, use a suitable laboratory detergent and rinse thoroughly.

 All disposable materials that come into contact with BMS-262084, including pipette tips,
tubes, and gloves, should be considered contaminated waste.

3. Waste Segregation and Collection:
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e Solid Waste:

o Collect all solid waste contaminated with BMS-262084 (e.g., weighing paper,
contaminated PPE) in a dedicated, clearly labeled, and sealed hazardous waste container.

o Do not mix with non-hazardous waste.
e Liquid Waste:

o Collect all liquid waste containing BMS-262084 (e.g., unused solutions, solvents from
cleaning) in a dedicated, clearly labeled, and sealed hazardous waste container.

o The container should be compatible with the solvents used (e.g., a container suitable for
DMSO if it was used as a solvent).

e Sharps Waste:

o Any sharps (needles, razor blades) contaminated with BMS-262084 must be disposed of
in a designated sharps container that is puncture-resistant and leak-proof.

4. Final Disposal:

» All waste containers must be clearly labeled with the contents, including the name "BMS-
262084" and any solvents present.

» Arrange for pick-up and disposal by a licensed hazardous waste disposal company.

» Provide the disposal company with all available information on the compound's chemical
class and biological activity to ensure proper handling and disposal, likely through high-
temperature incineration.

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of BMS-262084 in a research laboratory setting.
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BMS-262084 Disposal Workflow

Start: Need to dispose of BMS-262084

A
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(Contaminated labware, PPE) (Unused solutions, solvents) (Contaminated needles, blades)

Store waste safely
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Arrange for disposal by a

licensed hazardous waste company

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BMS-262084.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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